molecular formula C21H22N2O3 B2615661 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide CAS No. 921565-58-4

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

Cat. No. B2615661
CAS RN: 921565-58-4
M. Wt: 350.418
InChI Key: NTHNQYMWWKMETL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.418. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Research has led to the design and synthesis of novel analogs with promising antibacterial activity. For example, compounds displaying significant activity against Staphylococcus aureus and Bacillus subtilis have been developed through the synthesis of novel Schiff bases derived from 2-aminobenzothiazole nucleus. These compounds have been evaluated for their antibacterial efficacy and cytotoxicity, demonstrating that antibacterial activity can be achieved at non-cytotoxic concentrations. The structural elucidation of these compounds was confirmed through various spectroscopic methods, indicating a potential avenue for developing new antibacterial agents (Palkar et al., 2017).

Heterocyclic Chemistry

The synthesis and characterization of novel heterocyclic compounds, such as benzoxazine monomers containing allyl groups, have been explored. These monomers have been shown to undergo thermal cure, forming thermosets with excellent thermomechanical properties. Such studies contribute to the field of material science by offering insights into the development of materials with enhanced thermal stability and mechanical properties (Agag & Takeichi, 2003).

Drug Design and Synthesis

The development of compounds with potential therapeutic applications has been a significant area of research. Studies on the synthesis of novel benzimidazole fused-1,4-oxazepines, for instance, have focused on their structural and electronic properties. These investigations provide valuable insights into the design of molecules with potential applications in drug development, highlighting the importance of detailed structural and computational analysis in the design of new pharmaceutical agents (Almansour et al., 2016).

Organic Synthesis Methodologies

Research into novel synthesis methodologies has led to the development of techniques for constructing complex molecular architectures. For instance, sequential N-acylamide methylenation-enamide ring-closing metathesis has been utilized for the construction of benzo-fused nitrogen heterocycles. This methodological advancement allows for the efficient synthesis of a variety of heterocyclic compounds, demonstrating the versatility and utility of combining different synthetic strategies (Bennasar et al., 2006).

properties

IUPAC Name

N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N2O3/c1-4-12-23-17-11-10-16(22-19(24)15-8-6-5-7-9-15)13-18(17)26-14-21(2,3)20(23)25/h4-11,13H,1,12,14H2,2-3H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTHNQYMWWKMETL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3)N(C1=O)CC=C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.